Cas no 514843-42-6 (1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI))

• Product Name: 1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI)
• CAS No: 514843-42-6
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 935418
• PubChem ID: 4347132
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,1-ethyl-5-methyl-N-4-pyridinyl-(9CI)
• 1-Ethyl-5-methyl-N-(4-pyridinyl)-1H-pyrazole-4-carboxamide
• Z275179656
• 1-ethyl-5-methyl-N-(pyridin-4-yl)-1H-pyrazole-4-carboxamide
• AKOS003745161
• STK316384
• 1-ETHYL-5-METHYL-N-(4-PYRIDYL)-1H-PYRAZOLE-4-CARBOXAMIDE
• 514843-42-6

• Inchi： 1S/C12H14N4O/c1-3-16-9(2)11(8-14-16)12(17)15-10-4-6-13-7-5-10/h4-8H,3H2,1-2H3,(H,13,15,17)
• InChI Key： CFTYSFDXLKUXHR-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(CC)C=1C)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.8Ų